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Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682

Introduction

4-Bromo-3-methoxyaniline is a key aromatic building block utilized in the synthesis of a
variety of agrochemicals. Its substituted aniline structure allows for the introduction of
functionalities crucial for the biological activity of the final product. This application note details
the use of 4-Bromo-3-methoxyaniline in the synthesis of potent phenylpyrazole herbicides,
which are known to be effective against a broad spectrum of weeds. The synthetic route
involves the transformation of 4-Bromo-3-methoxyaniline into the key intermediate, 4-bromo-
2-cyano-3-methoxyaniline, which is subsequently used to construct the final herbicidally active
compounds.

Data Presentation

The following table summarizes the key quantitative data for the synthetic protocol described
below.
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Note: The yield for the second step is dependent on the specific isoxazolin-3-yl-acylbenzene

derivative being synthesized and is detailed in the referenced patent literature.

Experimental Protocols

Step 1: Synthesis of 4-Bromo-2-cyano-3-methoxyaniline

This protocol describes the cyanation of 4-Bromo-3-methoxyaniline to produce the key

intermediate 4-bromo-2-cyano-3-methoxyaniline. This intermediate is crucial for the

subsequent synthesis of certain herbicidally active compounds.[1]

Materials:

Pyridine

4-Bromo-3-methoxyaniline

N-Bromosuccinimide (NBS)

Appropriate glassware and stirring equipment
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 Purification apparatus (e.g., column chromatography)

Procedure:

o Dissolve 4-Bromo-3-methoxyaniline in pyridine in a suitable reaction vessel.

e Cool the solution to 0-5 °C using an ice bath.

e Slowly add N-Bromosuccinimide (NBS) portion-wise to the stirred solution, maintaining the
temperature below 10 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-16 hours.

e Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC-
MS).

e Upon completion, quench the reaction by adding water.

o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

 Purify the crude product by column chromatography on silica gel to obtain pure 4-bromo-2-
cyano-3-methoxyaniline.[1]

Step 2: Synthesis of Phenylpyrazole Herbicides

The intermediate, 4-bromo-2-cyano-3-methoxyaniline, serves as a precursor for the synthesis
of herbicidally active isoxazolin-3-yl-acylbenzene derivatives. The detailed synthetic protocols
for these subsequent steps are described in patent literature, specifically WO 98/31681 and
WO 99/58509. The general approach involves the reaction of the aniline derivative with other
reagents to form the final herbicidal molecule. Researchers are directed to these patents for
specific reaction conditions, reagents, and purification methods for the synthesis of the final
agrochemical products.
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Mandatory Visualizations

Logical Relationship of the Synthetic Pathway

Phenylpyrazole Herbicide
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4-Bromo-2-cyano-3-methoxyaniline
(Key Intermediate)

Cyanation Reaction with Isoxazoline Precursors
i
(NBS, Pyridine) (per patent literature)

4-Bromo-3-methoxyaniline

Click to download full resolution via product page
Caption: Synthetic pathway from 4-Bromo-3-methoxyaniline to a Phenylpyrazole Herbicide.

Experimental Workflow for the Synthesis of the Key Intermediate
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Caption: Workflow for the synthesis of 4-Bromo-2-cyano-3-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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